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Compound of Interest

Compound Name: Disodium p-phenolsulfonate

Cat. No.: B15193923 Get Quote

Technical Support Center: Disodium p-
phenolsulfonate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper handling, storage, and use of Disodium p-
phenolsulfonate.

Frequently Asked Questions (FAQs)
What is Disodium p-phenolsulfonate?

Disodium p-phenolsulfonate, also known as Sodium p-phenolsulfonate, is the disodium salt

of p-phenolsulfonic acid. Its chemical formula is C₆H₄Na₂O₄S.[1] It is commonly available as a

dihydrate.

What are the common applications of Disodium p-phenolsulfonate in research?

Disodium p-phenolsulfonate can be used as a synthetic intermediate in the preparation of

other compounds. It is also utilized in some electrolytic and galvanic processes.

What are the main hazards associated with Disodium p-phenolsulfonate?

It is known to cause skin and serious eye irritation.[2][3] It may also cause respiratory irritation.

[3] Ingestion can be harmful.[4]
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Is Disodium p-phenolsulfonate stable?

Yes, it is stable under normal storage conditions.[2] However, it should be kept away from

incompatible materials such as strong oxidizing agents and strong bases.[2][5]

Quantitative Data
Property Value Source

Molecular Formula C₆H₄O₄S·2Na [1]

Molecular Weight 218.14 g/mol (anhydrous) [1]

232.19 g/mol (dihydrate) [6]

Appearance
White to off-white crystalline

powder
[5][7]

Solubility in Water 24 g/100 mL

pH (10% aqueous solution) 5 to 8 [8]

Melting Point >300 °C

Handling and Storage Guidelines
Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or goggles.[2][6]

Hand Protection: Wear impervious gloves.[2][6]

Skin and Body Protection: Wear a lab coat or other protective clothing.[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if dust is generated.[2]

Storage:

Store in a tightly closed container.[2][9]
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Keep in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials like strong oxidizing agents and strong bases.[2][5]

Handling:

Avoid breathing dust.[6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[9]

Ensure adequate ventilation.[2]

Troubleshooting Guide
Issue: The compound is not dissolving completely in water.

Possible Cause: The concentration may be too high, exceeding its solubility limit of 24 g/100

mL.

Solution: Try gently warming the solution or increasing the volume of the solvent. Ensure the

water is deionized or distilled to avoid impurities that might affect solubility.

Issue: The solution appears discolored (yellowish or brown).

Possible Cause: The compound may have been exposed to air or light for a prolonged

period, leading to degradation.[10]

Solution: Use a fresh container of the reagent. Ensure the stock bottle is tightly sealed and

stored in a cool, dark place.[9]

Issue: Unexpected precipitate forms in the solution.

Possible Cause: The solution may be contaminated with an incompatible substance, or the

pH of the solution may have shifted, causing the compound to precipitate.
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Solution: Review the experimental protocol to ensure no incompatible chemicals were

introduced. Check the pH of the solution and adjust if necessary, keeping in mind the

compound's stability.

Experimental Workflow Troubleshooting
Below is a logical workflow to troubleshoot common issues encountered during experiments

with Disodium p-phenolsulfonate.
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Start: Experimental Issue Observed

Dissolution Problem?

Discoloration?

No

Check Concentration vs. Solubility Limit (24g/100mL)

Yes

Precipitate Formation?

No

Check Storage Conditions (Light/Air Exposure)

Yes

Check for Incompatible Contaminants

Yes

End: Issue Resolved

No

Gently Warm or Add More Solvent

Use Fresh Reagent

Check and Adjust Solution pH

Click to download full resolution via product page

Caption: Troubleshooting workflow for Disodium p-phenolsulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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